N-(4-(4-ethylphenyl)thiazol-2-yl)-1-naphthamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H18N2OS/c1-2-15-10-12-17(13-11-15)20-14-26-22(23-20)24-21(25)19-9-5-7-16-6-3-4-8-18(16)19/h3-14H,2H2,1H3,(H,23,24,25)
• InChI Key: HKDJAKCHBSSTME-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol
• CAS No.: 321555-52-6

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular structures of thiazole derivatives are usually confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The reactivity of thiazoles can be influenced by the substituents at position-2 and -4. These substituents may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical and Chemical Properties Analysis

Thiazoles resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

• Synthesis and Biological Evaluation : Thabet et al. (2011) synthesized a series of compounds, including derivatives of N-(4-(4-ethylphenyl)thiazol-2-yl)-1-naphthamide, and evaluated them for analgesic and anti-inflammatory properties. Their research contributes to the understanding of the compound's synthesis and potential biological applications Thabet, H., Helal, M., Salem, M., & Abdelaal, A. (2011). SYNTHESIS AND BIOLOGICAL EVALUATION OF AMINOTHIAZOLES, THIAZOLYLACETONITRILE, IMIDAZO[1,2-A]PYRIDINE, IMIDAZO[2,1-B]THIAZOLE, CHROMENE AND BENZO[F]CHROMENE DERIVATIVES CONTAINING NAPROXENOYL MOIETY AS POTENTIAL ANTI-INFLAMMATORY AGENTS.

• Antimicrobial Activity : Abdelhamid et al. (2008) synthesized derivatives including this compound and tested them for antimicrobial activity. They found that these compounds have the capability to inhibit the growth of both gram-positive and gram-negative bacteria Abdelhamid, A., Ismail, Z. H., El Gendy, M. S., & Ghorab, M. M. (2008). Reactions with Hydrazonoyl Halides 53:1 Synthesis and Antimicrobial Activity of Triazolino[4,3-a]pyrimidines and 5-Arylazothiazoles.

• Anti-Parkinson's Screening : Gomathy et al. (2012) synthesized novel acetamide derivatives, including this compound, and evaluated their anti-Parkinson's activity. They found significant activity in a rat model, indicating potential therapeutic uses for Parkinson's disease Gomathy, S., Antony, A., Elango, K., Singh, G., & Gowramma, B. (2012). Synthesis and anti-Parkinson's screening of some novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide derivatives.

• Corrosion Inhibition : Saraswat and Yadav (2020) conducted research on thiazole derivatives for their potential as corrosion inhibitors. They synthesized compounds including this compound and found them to be effective in preventing corrosion in acidic environments, suggesting industrial applications Saraswat, V., & Yadav, M. (2020). Computational and electrochemical analysis on quinoxalines as corrosion inhibitors for mild steel in acidic medium.

• Antibacterial Evaluation Against MRSA : Hannoun et al. (2019) synthesized a series of 2-(thiazol-5-yl)-1,3,4-oxadiazole derivatives, including this compound, and evaluated their antibacterial activities against methicillin-resistant Staphylococcus aureus (MRSA). Their findings contribute to the potential use of these compounds in combating antibiotic-resistant bacteria Hannoun, M., Hagras, M., Kotb, A., El-Attar, A. M. M., & Abulkhair, H. S. (2019). Synthesis and antibacterial evaluation of a novel library of 2-(thiazol-5-yl)-1,3,4-oxadiazole derivatives against methicillin-resistant Staphylococcus aureus (MRSA).

Mechanism of Action

Target of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor effects . Therefore, it is plausible that this compound may interact with multiple targets, depending on the specific functional groups present in its structure.

Mode of Action

Thiazole derivatives have been reported to exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . In the context of antitumor activity, some thiazole derivatives have demonstrated cytotoxicity activity on human tumor cell lines .

Result of Action

Based on the known activities of thiazole derivatives, it is plausible that this compound may exert a range of effects at the molecular and cellular levels, potentially including antibacterial, antifungal, anti-inflammatory, and antitumor effects .

Future Directions

Thiazoles and their derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and structure-activity relationship of bioactive molecules.